N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide

• IUPAC Name: N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide
• InChI: InChI=1S/C17H17N3O2/c1-22-15-7-5-13(6-8-15)17(21)18-10-9-14-12-20-11-3-2-4-16(20)19-14/h2-8,11-12H,9-10H2,1H3,(H,18,21)
• InChI Key: AOMDZDYGAMGUFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCCC2=CN3C=CC=CC3=N2
• Molecular Formula: C17H17N3O2
• DSSTOX Substance ID: DTXSID701325595
• Molecular Weight: 295.34 g/mol
• Solubility: 42.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 868977-66-6

Description

“N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are important fused bicyclic heterocycles recognized for their wide range of applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been reported. This reaction is compatible with a broad range of functional groups and also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been functionalized through various radical reactions. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

Radiolabelled Compounds for Receptor Imaging

A study developed radiolabelled compounds, including [11C]L-159,884, which demonstrates potent and selective ligands for AT1 receptors. These radiotracers, prepared through C-11 methylation, offer potential applications in receptor imaging, contributing to the understanding and diagnosis of conditions related to angiotensin II receptors, such as cardiovascular diseases (Hamill et al., 1996).

Scaffold for Stable N-heterocyclic Carbenes

The imidazo[1,5-a]pyridine skeleton serves as a versatile platform for generating new types of stable N-heterocyclic carbenes. This framework has facilitated the synthesis and characterization of various Rh(I) carbenes, indicating its significant role in the development of catalysts and materials chemistry (Alcarazo et al., 2005).

Antiulcer Agents

Research into substituted imidazo[1,2-a]pyridines has identified potential antisecretory and cytoprotective antiulcer agents. Through structural modifications, compounds demonstrated significant cytoprotective properties in ethanol and HCl models, highlighting the therapeutic potential of this chemical structure in developing new antiulcer medications (Starrett et al., 1989).

Pharmaceutical Scaffold with Broad Applications

Imidazo[1,2-a]pyridine is recognized for its "drug prejudice" scaffold, with applications in various therapeutic areas such as anticancer, antimicrobial, and antiviral treatments. This scaffold has led to the development of numerous marketed drugs, underlining its importance in medicinal chemistry for creating novel therapeutic agents (Deep et al., 2016).